Cas no 2229583-37-1 (1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229583-37-1
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5902618
• PubChem ID: 165693480
• Update Time: 2025-10-29

1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde
• 2229583-37-1
• EN300-1766618

• Inchi： 1S/C10H17NO/c1-11-6-2-9(3-7-11)10(8-12)4-5-10/h8-9H,2-7H2,1H3
• InChI Key： PFDSYADDJUGNHN-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)C1CCN(C)CC1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde

Professional Introduction to Compound with CAS No. 2229583-37-1 and Product Name: 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde

The compound with the CAS number 2229583-37-1 and the product name 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic aldehydes that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly the cyclopropane ring and the piperidine moiety, contribute to its distinctive chemical properties and biological activities.

One of the most compelling aspects of 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde is its versatility in serving as a key intermediate in the synthesis of more complex pharmaceutical agents. The presence of the aldehyde functional group (CHO) makes it a valuable building block for further chemical modifications, enabling the creation of novel compounds with tailored biological profiles. This flexibility is particularly important in medicinal chemistry, where precise control over molecular structure is essential for optimizing drug efficacy and safety.

Recent research has highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The rigid three-membered ring structure of cyclopropane can introduce conformational constraints that enhance binding affinity to biological targets. In particular, studies have shown that cyclopropane derivatives can exhibit potent activity against a variety of enzymes and receptors, making them promising candidates for therapeutic intervention. The incorporation of a piperidine ring further enhances the pharmacological potential of this compound by improving solubility and metabolic stability.

The 1-methylpiperidin-4-yl substituent in 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde plays a crucial role in modulating its biological activity. Piperidine derivatives are well-known for their ability to interact with biological systems, often serving as pharmacophores in drugs targeting neurological and cardiovascular diseases. The methyl group at the 1-position of the piperidine ring adds additional steric bulk, which can influence binding interactions and improve selectivity against off-target molecules.

In terms of synthetic methodologies, 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde can be synthesized through various approaches, including cyclopropanation reactions and functional group transformations. Advances in synthetic chemistry have enabled more efficient and scalable production methods for this compound, making it more accessible for research and development purposes. Recent publications have demonstrated innovative strategies for constructing the cyclopropane core, often utilizing transition metal-catalyzed reactions to achieve high yields and regioselectivity.

The biological evaluation of 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde has revealed several intriguing properties. Preclinical studies have suggested that this compound exhibits moderate activity against certain enzymatic targets, with potential applications in treating inflammatory diseases and neurological disorders. The aldehyde group provides a site for further derivatization, allowing researchers to explore different pharmacological pathways. For instance, condensation reactions with amino acids or other nucleophiles can yield amides or hydrazones, which may exhibit enhanced biological activity.

One particularly notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The unique structural features of 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde make it a promising scaffold for designing kinase inhibitors with improved potency and selectivity. Recent studies have shown that derivatives of this compound can effectively inhibit specific kinases while minimizing side effects on related enzymes.

Another area where this compound shows promise is in the treatment of infectious diseases. The ability to modify the structure of 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde allows for the design of molecules that can target bacterial or viral enzymes essential for pathogenesis. For example, modifications to the cyclopropane ring or piperidine moiety can enhance binding to bacterial enzymes involved in DNA replication or metabolic pathways. This approach has led to the discovery of novel antimicrobial agents with potential therapeutic applications.

The synthesis and application of 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde also highlight the importance of computational chemistry in modern drug discovery. Molecular modeling techniques can be used to predict how this compound interacts with biological targets, providing valuable insights into its mechanism of action. These computational studies complement experimental efforts by identifying optimal modifications for improving drug-like properties such as solubility, permeability, and metabolic stability.

In conclusion, 1-(1-methylpiperidin-4-yl)cyclopropane-1-carbaldehyde represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its potential as an intermediate in drug synthesis, along with its promising biological activities, makes it a valuable tool for researchers exploring new therapeutic agents. As synthetic methodologies continue to evolve, compounds like this are expected to play an increasingly important role in addressing unmet medical needs.